Cas no 1862498-49-4 (1-[(Tert-butoxy)methyl]cyclohexan-1-amine)
1-[(Tert-butoxy)methyl]cyclohexan-1-amine Chemical and Physical Properties
Names and Identifiers
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- 1862498-49-4
- EN300-1828155
- 1-[(tert-butoxy)methyl]cyclohexan-1-amine
- 1-[(Tert-butoxy)methyl]cyclohexan-1-amine
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- Inchi: 1S/C11H23NO/c1-10(2,3)13-9-11(12)7-5-4-6-8-11/h4-9,12H2,1-3H3
- InChI Key: LGGQDYBDKZGNTH-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)CC1(CCCCC1)N
Computed Properties
- Exact Mass: 185.177964357g/mol
- Monoisotopic Mass: 185.177964357g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 35.2Ų
1-[(Tert-butoxy)methyl]cyclohexan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1828155-0.05g |
1-[(tert-butoxy)methyl]cyclohexan-1-amine |
1862498-49-4 | 0.05g |
$948.0 | 2023-09-19 | ||
| Enamine | EN300-1828155-0.1g |
1-[(tert-butoxy)methyl]cyclohexan-1-amine |
1862498-49-4 | 0.1g |
$993.0 | 2023-09-19 | ||
| Enamine | EN300-1828155-0.25g |
1-[(tert-butoxy)methyl]cyclohexan-1-amine |
1862498-49-4 | 0.25g |
$1038.0 | 2023-09-19 | ||
| Enamine | EN300-1828155-0.5g |
1-[(tert-butoxy)methyl]cyclohexan-1-amine |
1862498-49-4 | 0.5g |
$1084.0 | 2023-09-19 | ||
| Enamine | EN300-1828155-1.0g |
1-[(tert-butoxy)methyl]cyclohexan-1-amine |
1862498-49-4 | 1g |
$986.0 | 2023-06-01 | ||
| Enamine | EN300-1828155-2.5g |
1-[(tert-butoxy)methyl]cyclohexan-1-amine |
1862498-49-4 | 2.5g |
$2211.0 | 2023-09-19 | ||
| Enamine | EN300-1828155-5.0g |
1-[(tert-butoxy)methyl]cyclohexan-1-amine |
1862498-49-4 | 5g |
$2858.0 | 2023-06-01 | ||
| Enamine | EN300-1828155-10.0g |
1-[(tert-butoxy)methyl]cyclohexan-1-amine |
1862498-49-4 | 10g |
$4236.0 | 2023-06-01 | ||
| Enamine | EN300-1828155-1g |
1-[(tert-butoxy)methyl]cyclohexan-1-amine |
1862498-49-4 | 1g |
$1129.0 | 2023-09-19 | ||
| Enamine | EN300-1828155-5g |
1-[(tert-butoxy)methyl]cyclohexan-1-amine |
1862498-49-4 | 5g |
$3273.0 | 2023-09-19 |
1-[(Tert-butoxy)methyl]cyclohexan-1-amine Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 1-[(Tert-butoxy)methyl]cyclohexan-1-amine
Research Brief on 1-[(Tert-butoxy)methyl]cyclohexan-1-amine (CAS: 1862498-49-4) and Its Applications in Chemical Biology and Pharmaceutical Research
The compound 1-[(Tert-butoxy)methyl]cyclohexan-1-amine (CAS: 1862498-49-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.
Recent studies have highlighted the role of 1-[(Tert-butoxy)methyl]cyclohexan-1-amine as a versatile intermediate in the synthesis of complex organic molecules. Its tert-butoxy group and cyclohexylamine moiety make it an attractive building block for the development of novel pharmaceuticals, particularly in the areas of central nervous system (CNS) disorders and anti-inflammatory agents. Researchers have successfully utilized this compound in the synthesis of potential drug candidates targeting G-protein coupled receptors (GPCRs) and enzyme inhibitors.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy as a precursor in the synthesis of novel dopamine receptor modulators. The study reported that derivatives of 1-[(Tert-butoxy)methyl]cyclohexan-1-amine showed promising binding affinity to D2-like receptors, suggesting potential applications in the treatment of Parkinson's disease and schizophrenia. The research team employed computational modeling and in vitro assays to validate their findings, providing a robust foundation for further development.
Another significant advancement was reported in the field of anti-inflammatory drug development. A 2024 publication in Bioorganic & Medicinal Chemistry Letters described the use of 1-[(Tert-butoxy)methyl]cyclohexan-1-amine as a key intermediate in the synthesis of selective COX-2 inhibitors. The resulting compounds exhibited improved selectivity profiles compared to existing NSAIDs, with reduced gastrointestinal side effects in preclinical models. This research opens new avenues for the development of safer anti-inflammatory medications.
The compound's stability and synthetic versatility have also made it valuable in chemical biology research. Recent work published in ACS Chemical Biology (2024) demonstrated its application in the development of activity-based protein profiling (ABPP) probes. These probes, incorporating 1-[(Tert-butoxy)methyl]cyclohexan-1-amine as a recognition element, enabled the selective labeling and identification of serine hydrolases in complex biological systems, providing new tools for target identification and validation in drug discovery.
From a synthetic chemistry perspective, novel methodologies for the efficient production of 1-[(Tert-butoxy)methyl]cyclohexan-1-amine have been developed. A 2023 study in Organic Process Research & Development reported an optimized, scalable synthesis route with improved yield and reduced environmental impact. The new process employs greener solvents and catalytic systems, addressing the growing demand for sustainable pharmaceutical manufacturing practices.
Looking forward, the unique properties of 1-[(Tert-butoxy)methyl]cyclohexan-1-amine continue to inspire innovative research directions. Current investigations are exploring its potential in the development of targeted protein degraders (PROTACs) and as a component of novel drug delivery systems. The compound's chemical versatility and demonstrated biological activity position it as a valuable asset in the ongoing quest for new therapeutic solutions across multiple disease areas.
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